Cas no 2411300-47-3 (2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide
• CAS No: 2411300-47-3
• MF: C₁₀H₇Cl₂F₃N₄O
• MW: 327.089989900589
• CID: 5681180
• PubChem ID: 154880472
• Update Time: 2025-06-30

2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Z1562121590
• 2-Chloro-N-[[8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• EN300-26605116
• 2-chloro-N-{[8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide
• 2411300-47-3
• 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide

• Inchi： 1S/C10H7Cl2F3N4O/c11-2-8(20)16-3-7-17-18-9-6(12)1-5(4-19(7)9)10(13,14)15/h1,4H,2-3H2,(H,16,20)
• InChI Key： QSGWYXNWHYTDRJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C1=NN=C2CNC(CCl)=O

Computed Properties

• Exact Mass: 325.9949007g/mol
• Monoisotopic Mass: 325.9949007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide

Introduction to 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide and Its Significance in Modern Chemical Biology

2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide, identified by its CAS number 2411300-47-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused rings and multiple functional groups. The presence of chloro and trifluoromethyl substituents, along with the unique triazoloapyridine core, imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and molecular interactions.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The 8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridine moiety is particularly noteworthy, as it combines the stability of the triazolo ring system with the electron-withdrawing effects of the trifluoromethyl group. This combination enhances the compound's binding affinity and selectivity towards potential therapeutic targets. Additionally, the acetamide functional group at the nitrogen atom contributes to its solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. The 1,2,4-triazole scaffold is one of the most studied heterocycles due to its versatility and ability to modulate biological pathways. The incorporation of additional rings and functional groups into this core structure has led to the discovery of several bioactive molecules. For instance, derivatives of 1,2,4-triazole have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide may contribute to its unique pharmacological profile.

The chloro substituents in this compound play a crucial role in its reactivity and binding interactions. Chlorine atoms are known to enhance electrophilicity and can participate in various chemical reactions, including nucleophilic substitution and metal coordination. These properties make 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide a versatile intermediate in synthetic chemistry. Furthermore, the trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its metabolic stability by reducing susceptibility to hydrolysis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in understanding how 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide interacts with target proteins. These studies suggest that the compound may bind to enzymes or receptors involved in critical biological pathways. For example, preliminary data indicate that it could potentially inhibit kinases or other enzymes implicated in cancer progression.

The development of new drugs often involves optimizing existing structures to improve efficacy and reduce side effects. In this context, 2411300-47-3 represents an important building block for medicinal chemists. By modifying specific functional groups or introducing new ones, 8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridine derivatives can be synthesized to fine-tune their pharmacological properties. Such modifications are essential for achieving high selectivity and minimizing off-target effects.

Another area of interest is the synthesis of analogs that can be used as probes or tools in biochemical research. The unique structure of 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide makes it an excellent candidate for studying protein-ligand interactions at a molecular level. By using this compound as a reference point, researchers can gain insights into how small changes in structure affect binding affinity and specificity.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into drug candidates often enhances their bioavailability, metabolic stability, and binding affinity. In particular, trifluoromethyl groups are widely used due to their ability to modulate lipophilicity and electronic properties. The presence of this group in 2411300-47-3 likely contributes to its favorable pharmacokinetic profile.

In conclusion, 2-chloro-N-{8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide (CAS no 2411300-47-3) is a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at modulating critical biological pathways. As research continues, this compound may emerge as a valuable tool for developing new therapies or as an intermediate for synthesizing more sophisticated derivatives.